Cas no 139616-25-4 (9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester)

• Product Name: 9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester
• CAS No: 139616-25-4
• MF: C₁₇H₁₁NO₂
• MW: 261.274744272232
• CID: 1276287
• Update Time: 2024-08-04

9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester

• Inchi： 1S/C17H11NO2/c1-20-17(19)16-9-12-7-6-11(10-18)8-15(12)13-4-2-3-5-14(13)16/h2-9H,1H3
• InChI Key： QBCJGPCFROISDL-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C(C(OC)=O)=C2)=CC=CC=3)=CC(C#N)=C1

Computed Properties

• Exact Mass: 261.07903

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 473.8±18.0 °C(Predicted)
• PSA: 50.09